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Compound of Interest

Compound Name: 5-Methoxy-2-methylaniline

Cat. No.: B181077 Get Quote

This guide provides an in-depth overview of 5-Methoxy-2-methylaniline, a significant aromatic

amine compound utilized in biochemical research and drug synthesis.[1] It details its chemical

identity, physicochemical properties, synthesis protocols, and key applications for researchers,

scientists, and professionals in drug development.

Chemical Identification and Structure
5-Methoxy-2-methylaniline, also known as 5-Methoxy-o-toluidine or 2-Amino-4-

methoxytoluene, is an organic compound widely used as a building block in the synthesis of

more complex molecules.[1][2][3]

CAS Number: 50868-72-9[2]

Molecular Formula: C₈H₁₁NO[2]

Molecular Weight: 137.18 g/mol [2][3]

IUPAC Name: 5-methoxy-2-methylaniline[4][5]

SMILES: COC1=CC=C(C)C(N)=C1[6]

InChI Key: RPJXLEZOFUNGNZ-UHFFFAOYSA-N[4][5]

The molecular structure consists of an aniline ring substituted with a methyl group at position 2

and a methoxy group at position 5.
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Physicochemical Properties
The key physical and chemical properties of 5-Methoxy-2-methylaniline are summarized in

the table below.

Property Value Reference

Appearance
White to gray to tan crystalline

powder.
[7]

Melting Point 43-46 °C (lit.) [7][8]

Boiling Point 253 °C (lit.) [6][7]

Flash Point 113 °C [6]

Solubility Slightly soluble in water. [4][7]

Storage Temperature
Room temperature, under inert

atmosphere.
[9]

Spectroscopic Data
The structural confirmation of 5-Methoxy-2-methylaniline can be achieved through various

spectroscopic techniques. The reported ¹H NMR data is as follows:

¹H NMR (300 MHz, CDCl₃): δ 6.94 (d, J = 7.53 Hz, 1H), 6.28 (d, J = 7.53 Hz, 1H), 6.26 (s,

1H), 3.78 (s, 3H), 3.5 (br, 1H), 2.10 (s, 3H), 1.6 (br, 1H).[7]

Synthesis Protocol
A common method for the synthesis of 5-Methoxy-2-methylaniline involves the reduction of a

nitro-substituted precursor.[7]

Reaction: Reduction of 4-methoxy-1-methyl-3-nitrobenzene.

Materials:

4-methoxy-1-methyl-3-nitrobenzene (18.0 g, 108 mmol)
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1,2-dimethoxyethane (DME) (160 mL)

10% Palladium on carbon (Pd/C) catalyst (0.9 g)

Hydrazine hydrate

Experimental Procedure:

Under a nitrogen atmosphere, dissolve 4-methoxy-1-methyl-3-nitrobenzene in 1,2-

dimethoxyethane (DME).[7]

Add the 10% Pd/C catalyst to the solution.[7]

Slowly add hydrazine hydrate dropwise to the mixture.[7]

Heat the reaction mixture to reflux and maintain continuous stirring for 4 hours.[7]

After 4 hours, add an additional 3 mL of hydrazine hydrate and continue stirring under reflux

for 2 days.[7]

Upon completion, cool the mixture to room temperature.

Filter the mixture through a diatomaceous earth pad to remove the catalyst.[7]

Concentrate the filtrate under reduced pressure to remove the solvent, yielding the crude

product as a yellow oil.[7]

Further drying under vacuum results in the solidification of the product to a pale yellow solid.

[7]

Yield: 14.8 g (100% yield).[7]

Below is a workflow diagram illustrating the synthesis process.
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Synthesis Workflow for 5-Methoxy-2-methylaniline

Reaction Setup

Reaction

Work-up and Purification

Dissolve 4-methoxy-1-methyl-3-nitrobenzene
in 1,2-dimethoxyethane (DME)

under Nitrogen Atmosphere

Add 10% Pd/C Catalyst

Slowly add Hydrazine Hydrate

Initiate Reduction

Heat to Reflux and Stir for 4 hours

Add additional Hydrazine Hydrate

Continue Reflux and Stirring for 2 days

Cool to Room Temperature

Reaction Complete

Filter through Diatomaceous Earth

Concentrate Filtrate under Reduced Pressure

Dry under Vacuum

Final Product:
5-Methoxy-2-methylaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Methoxy-2-methylaniline.
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Applications in Research and Development
5-Methoxy-2-methylaniline serves as a valuable intermediate in the synthesis of various

pharmaceutical compounds and research chemicals.[1]

Preparation of Amides: It is used in the preparation of N-(5-methoxy-2-

methylphenyl)acetamide.[4][7][8]

Drug Discovery: As an aromatic amine, it is a key precursor for creating more complex

molecules with potential biological activity.[1] The methoxy group is a prevalent substituent in

many approved drugs, influencing ligand-target binding, physicochemical properties, and

ADME parameters.[10]

Neurochemical Research: Some derivatives have been studied for their neurotoxic or

neuroprotective properties, potentially related to the inhibition of enzymes like monoamine

oxidase A (MAO-A).[6]

Safety and Handling
5-Methoxy-2-methylaniline is associated with several hazard classifications.

Hazard Statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements: Standard personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated area or a fume hood.
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The logical relationship between the compound's structure and its application in drug discovery

is outlined in the diagram below.

Role in Drug Discovery

5-Methoxy-2-methylaniline
(C8H11NO)
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- Methoxy Group
- Methyl Group

Possesses

Intermediate in
Organic Synthesis

Acts as

Synthesis of
Active Pharmaceutical
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Leads to

Development of
Novel Therapeutics
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Caption: Role of 5-Methoxy-2-methylaniline in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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